Cas no 1517995-22-0 (3-[(Azetidin-3-yl)methyl]phenol)

• Product Name: 3-[(Azetidin-3-yl)methyl]phenol
• CAS No: 1517995-22-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5998161
• PubChem ID: 80102581
• Update Time: 2025-05-22

3-[(Azetidin-3-yl)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• EN300-1869495
• 1517995-22-0
• AKOS018663773
• 3-[(azetidin-3-yl)methyl]phenol
• 3-[(Azetidin-3-yl)methyl]phenol

• Inchi： 1S/C10H13NO/c12-10-3-1-2-8(5-10)4-9-6-11-7-9/h1-3,5,9,11-12H,4,6-7H2
• InChI Key： HKAXFMZHJQHPRY-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CC1CNC1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 3-[(Azetidin-3-yl)methyl]phenol

3-[(Azetidin-3-yl)methyl]phenol: A Comprehensive Overview

The compound 3-[(Azetidin-3-yl)methyl]phenol (CAS No. 1517995-22-0) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, combines the aromaticity of a phenol group with the cyclic amine functionality of azetidine. The integration of these two distinct moieties results in a molecule with intriguing chemical properties and potential applications in drug design and synthesis.

Chemical Structure and Properties

3-[(Azetidin-3-yl)methyl]phenol consists of a phenol ring substituted at the 3-position with a methylene group connected to an azetidine ring. Azetidine, a four-membered saturated cyclic amine, imparts unique steric and electronic properties to the molecule. The phenol group, on the other hand, contributes hydrogen bonding capabilities and aromatic stability. This combination makes 3-[(Azetidin-3-yl)methyl]phenol a versatile building block in organic synthesis.

The molecular formula of 3-[(Azetidin-3-yl)methyl]phenol is C10H14N2O, with a molecular weight of approximately 186.24 g/mol. Its physical properties include a melting point of around 150°C and a boiling point of 400°C under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethanol.

Synthesis and Applications

The synthesis of 3-[(Azetidin-3-yl)methyl]phenol typically involves multi-step reactions, often utilizing coupling agents or catalytic methods to form the azetidine ring. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable in medicinal chemistry.

In terms of applications, 3-[(Azetidin-3-yl)methyl]phenol has shown promise in drug discovery efforts targeting various therapeutic areas. Its ability to act as a ligand for G-protein coupled receptors (GPCRs) makes it a potential candidate for treating conditions such as inflammation, pain, and neurodegenerative diseases.

Recent Research Findings

Recent studies have explored the pharmacokinetic properties of 3-(azetidinylmethyl)phenol, revealing favorable absorption and bioavailability profiles. Researchers have also investigated its ability to modulate ion channels, suggesting potential applications in cardiovascular drug development.

In addition, computational chemistry techniques have been employed to study the electronic structure and reactivity of azetidine-containing phenols, providing insights into their interaction with biological targets at the molecular level.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with azetidine-substituted phenols. Gloves, goggles, and lab coats should be worn during synthesis or analysis to minimize exposure risks.